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Compound of Interest

Compound Name: Sialyllacto-N-neohexaose II

Cat. No.: B15548417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the chemoenzymatic synthesis of Sialyllacto-N-
neohexaose II, a complex human milk oligosaccharide (HMO). The method described herein

utilizes a one-pot, multi-enzyme (OPME) strategy, offering a highly efficient and stereoselective

route to this valuable glycan.

Introduction
Human milk oligosaccharides (HMOs) are a diverse group of complex sugars that play crucial

roles in infant health, including the development of the gut microbiome, immune system

maturation, and protection against pathogens. Sialylated HMOs, such as Sialyllacto-N-
neohexaose II, are of particular interest due to their potential therapeutic applications in areas

such as immunology and neurology. Chemoenzymatic synthesis combines the precision of

enzymatic reactions with the versatility of chemical synthesis, providing a powerful platform for

the production of complex glycans that are difficult to isolate from natural sources or to produce

through purely chemical methods.

This protocol details a one-pot multi-enzyme (OPME) approach for the synthesis of Sialyllacto-
N-neohexaose II. This strategy involves the in situ generation of the activated sugar donor,

cytidine-5'-monophospho-N-acetylneuraminic acid (CMP-Neu5Ac), which is then utilized by a

sialyltransferase to attach sialic acid to the precursor, lacto-N-neohexaose.
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Synthesis Workflow
The chemoenzymatic synthesis of Sialyllacto-N-neohexaose II is accomplished through a

one-pot reaction involving two key enzymatic steps. The overall workflow is depicted below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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